N-(2-benzoyl-4-chlorophenyl)-2-chloro-5-iodobenzamide

• IUPAC Name: N-(2-benzoyl-4-chlorophenyl)-2-chloro-5-iodobenzamide
• InChI: InChI=1S/C20H12Cl2INO2/c21-13-6-9-18(16(10-13)19(25)12-4-2-1-3-5-12)24-20(26)15-11-14(23)7-8-17(15)22/h1-11H,(H,24,26)
• InChI Key: ULEDHGLGOHNZTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C=CC(=C3)I)Cl
• Molecular Formula: C20H12Cl2INO2
• Molecular Weight: 496.1 g/mol

Description

N-(2-benzoyl-4-chlorophenyl)-2-chloro-5-iodobenzamide is a chemical compound that is commonly referred to as BCIB. It is a member of the benzamide family and is widely used in scientific research. BCIB has been found to have a range of applications, including as a tool to study protein-protein interactions, as a probe for imaging amyloid-beta plaques in Alzheimer's disease, and as a potential anti-cancer agent. In

Scientific Research Applications

BCIB has a wide range of applications in scientific research. One of the most common uses of BCIB is as a tool to study protein-protein interactions. BCIB can be used to label proteins with biotin, which can then be purified using streptavidin-coated beads. This allows researchers to study the interactions between different proteins and to identify potential drug targets.
Another application of BCIB is as a probe for imaging amyloid-beta plaques in Alzheimer's disease. BCIB has been shown to bind specifically to amyloid-beta plaques, which are a hallmark of Alzheimer's disease. This makes BCIB a useful tool for studying the progression of the disease and for developing new treatments.
BCIB has also been investigated as a potential anti-cancer agent. It has been found to inhibit the activity of a protein called histone deacetylase, which is involved in the regulation of gene expression. This inhibition can lead to the activation of tumor suppressor genes and the inhibition of cancer cell growth.

Mechanism of Action

The mechanism of action of BCIB is not fully understood. It is known to bind to proteins and to inhibit the activity of histone deacetylase. This inhibition can lead to changes in gene expression and can result in a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
BCIB has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to reduce inflammation, and to improve memory in animal models of Alzheimer's disease. However, the exact mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCIB is its specificity for certain proteins and structures. This makes it a useful tool for studying protein-protein interactions and for imaging amyloid-beta plaques in Alzheimer's disease. However, BCIB can be difficult to synthesize and purify, which can limit its availability for use in lab experiments.

Future Directions

There are many potential future directions for research on BCIB. One area of interest is in the development of new anti-cancer therapies based on BCIB's inhibition of histone deacetylase. Another area of interest is in the development of new imaging techniques for Alzheimer's disease based on BCIB's specificity for amyloid-beta plaques. Additionally, further research is needed to fully understand the mechanism of action of BCIB and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of BCIB involves the reaction of 2-chloro-5-iodobenzoic acid with benzoyl chloride and thionyl chloride in the presence of a catalyst. The resulting product is then purified through recrystallization. The yield of BCIB is typically around 60-70%.